4-Hydroxypropofol-4-O-b-D-glucuronide

• CAS: 115005-78-2

Core Science & Biosynthesis

Definitive Guide to the Chemical Structure & Identification of 4-Hydroxypropofol-4-O-β-D-glucuronide

Executive Summary

4-Hydroxypropofol-4-O-β-D-glucuronide (CAS: 115005-78-2) is a Phase II metabolite of the intravenous anesthetic propofol (2,6-diisopropylphenol).[1][2] It represents a critical detoxification pathway wherein the Phase I metabolite, 4-hydroxypropofol, undergoes conjugation with glucuronic acid.

For researchers and drug development professionals, this molecule is not merely a waste product; it is a stable biomarker of propofol oxidative metabolism (CYP2B6 activity) and a key analyte in forensic and pharmacokinetic monitoring. Its structural integrity is defined by the regioselective glycosylation of the para-hydroxyl group, distinguishing it from its isomer, 4-hydroxypropofol-1-O-β-D-glucuronide.

Part 1: Molecular Architecture & Physicochemical Properties

The core challenge in identifying and synthesizing this metabolite lies in the regiochemistry of the 4-hydroxypropofol scaffold. The parent molecule, 4-hydroxypropofol (2,6-diisopropyl-1,4-benzenediol), possesses two hydroxyl groups with vastly different steric environments.

Structural Analysis

• The Scaffold: A hydroquinone core substituted with two isopropyl groups at positions 2 and 6.[3][4]

• The 1-Position (Steric Hindrance): The hydroxyl group at position 1 is flanked by two bulky isopropyl groups. This creates a "steric pocket" that significantly retards enzymatic access, although direct glucuronidation of propofol still occurs here via UGT1A9.

• The 4-Position (Steric Accessibility): The hydroxyl group at position 4 (introduced by CYP450 oxidation) is sterically unhindered. This accessibility makes it a favorable site for conjugation, resulting in the 4-O-glucuronide .

• The Glycosidic Linkage: A

  -linkage connects the anomeric carbon (C1') of D-glucuronic acid to the O4 oxygen of the hydroquinone.

Physicochemical Data Table

Property	Value / Description
IUPAC Name	(2S,3S,4S,5R,6S)-6-(4-hydroxy-3,5-di(propan-2-yl)phenoxy)-3,4,5-trihydroxyoxane-2-carboxylic acid
Common Name	4-Hydroxypropofol-4-O-β-D-glucuronide (4-QG)
CAS Number	115005-78-2
Molecular Formula	Cngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted"> H O
Molecular Weight	370.39 g/mol
Solubility	High (Water), Low (Hexane/Organic). Introduction of the glucuronide moiety shifts LogP from ~3.8 (Propofol) to < 1.0.
pKa	~2.9 (Carboxylic acid of glucuronide), ~10 (Phenolic OH at pos 1)
Stability	Susceptible to hydrolysis by -glucuronidase; oxidizes to quinone if sugar is cleaved.

Part 2: Biosynthetic Pathway & Enzymology

Understanding the formation of this metabolite requires mapping the sequential Phase I (Oxidation) and Phase II (Conjugation) reactions.

Pathway Mechanics[6]

• Phase I (Hydroxylation): Propofol is hydroxylated at the para position primarily by CYP2B6 (and to a lesser extent CYP2C9), forming 4-hydroxypropofol (Quinol).[4]

• Phase II (Glucuronidation): The resulting quinol is conjugated.[4] While UGT1A9 is the primary enzyme for propofol itself, multiple UGT isoforms contribute to the conjugation of the quinol. The formation of the 4-O-glucuronide competes with the 1-O-glucuronide and sulfation pathways.

Visualization: Metabolic Cascade

The following diagram illustrates the divergence between direct propofol glucuronidation and the oxidative pathway leading to the target metabolite.

Figure 1: Metabolic pathway of propofol highlighting the oxidative diversion to 4-hydroxypropofol and subsequent regioselective glucuronidation.[4]

Part 3: Analytical Characterization Strategy

Trustworthy identification of 4-Hydroxypropofol-4-O-glucuronide requires distinguishing it from its 1-O isomer. This is best achieved using LC-MS/MS with specific fragmentation monitoring.

Mass Spectrometry (LC-MS/MS) Logic

• Ionization: Negative Electrospray Ionization (ESI-).

• Precursor Ion: m/z 369.1 [M-H]⁻.

• Fragmentation Pattern:

  • Transition 1 (Quantifier): m/z 369.1

    193.1.

    • Mechanism:[5][6][7] Neutral loss of the glucuronic acid moiety (-176 Da). The product ion (m/z 193) corresponds to the deprotonated 4-hydroxypropofol aglycone.

  • Transition 2 (Qualifier): m/z 369.1

    113.0.

    • Mechanism:[5][6][7] Fragmentation of the glucuronic acid ring itself.

Experimental Protocol: Extraction & Quantitation

Objective: Isolate and quantify 4-Hydroxypropofol-4-O-glucuronide from human urine.

Reagents:

• Internal Standard: Propofol-d17 or 4-Hydroxypropofol-d17 (if available).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

Workflow:

• Sample Preparation (Dilute-and-Shoot):

  • Thaw urine samples at room temperature.

  • Vortex for 30 seconds.

  • Dilute 100

    L of urine with 900 L of Mobile Phase A containing Internal Standard (50 ng/mL).

  • Centrifuge at 10,000 x g for 10 minutes to pellet particulates.

  • Transfer supernatant to an autosampler vial.

• Chromatography (LC Conditions):

  • Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 50 mm, 1.7

    m).

  • Flow Rate: 0.4 mL/min.

  • Gradient:

    • 0-0.5 min: 5% B (Isocratic hold to elute salts).

    • 0.5-3.0 min: 5%

      90% B (Linear ramp).

    • 3.0-4.0 min: 90% B (Wash).

    • 4.0-5.0 min: 5% B (Re-equilibration).

• Differentiation of Isomers:

  • The 4-O-glucuronide is generally more polar than the 1-O-glucuronide due to the exposed phenolic hydroxyl at position 1 being less masked than the isopropyl-flanked position.

  • Validation Check: In reverse-phase chromatography, 4-Hydroxypropofol-4-O-glucuronide typically elutes before 4-Hydroxypropofol-1-O-glucuronide.

Part 4: Synthesis & Standards

Direct chemical synthesis of this specific regioisomer is challenging due to the need for selective protection of the hindered phenol. The industry standard for generating reference material is Enzymatic Biosynthesis .

Enzymatic Synthesis Protocol (Microscale)

This method utilizes liver microsomes to generate the metabolite in situ for identification purposes.

• Incubation System:

  • Substrate: 4-Hydroxypropofol (100

    M).

  • Enzyme Source: Human Liver Microsomes (HLM) or Recombinant UGT1A9 (1 mg protein/mL).

  • Cofactor: UDP-glucuronic acid (UDPGA, 2 mM).

  • Activator: Alamethicin (25

    g/mg protein) to permeabilize the microsomal membrane.

  • Buffer: Tris-HCl (50 mM, pH 7.4) + MgCl

    (10 mM).

• Reaction:

  • Pre-incubate enzyme and substrate at 37°C for 5 minutes.

  • Initiate reaction by adding UDPGA.

  • Incubate for 60 minutes at 37°C with gentle shaking.

• Termination & Isolation:

  • Quench with ice-cold acetonitrile (1:1 v/v).

  • Centrifuge (15,000 x g, 10 min).

  • The supernatant contains a mixture of 1-O and 4-O glucuronides.

  • Purification: Semi-preparative HPLC is required to separate the 4-O isomer (earlier eluting) from the 1-O isomer.

References

• Clinical Pharmacokinetics and Pharmacodynamics of Propofol. Clinical Pharmacokinetics. [Link]

• Quantitation of propofol metabolites by LC–MS/MS demonstrating long detection window for urine drug monitoring. Journal of Mass Spectrometry and Advances in the Clinical Lab. [Link]

• Metabolism and clearance of propofol. Deranged Physiology. [Link]

• Differentiating Isomeric Deprotonated Glucuronide Drug Metabolites via Ion/Molecule Reactions. Analytical Chemistry. [Link]

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An In-depth Technical Guide to Elucidating the Role of UGT Enzymes in 4-Hydroxypropofol-4-O-β-D-glucuronide Formation

Abstract

Propofol (2,6-diisopropylphenol), a cornerstone of modern anesthesia, undergoes extensive metabolic transformation prior to elimination. While direct glucuronidation of the parent molecule is the primary metabolic route, a significant secondary pathway involves initial hydroxylation by Cytochrome P450 (CYP) enzymes to form 2,6-diisopropyl-1,4-quinol (4-hydroxypropofol). This intermediate is subsequently conjugated to form glucuronides, including 4-Hydroxypropofol-4-O-β-D-glucuronide. Understanding the specific UDP-glucuronosyltransferase (UGT) enzymes responsible for this latter step is critical for predicting interindividual variability in drug response, potential drug-drug interactions (DDIs), and addressing toxicological concerns. This guide provides a comprehensive overview of the metabolic landscape and presents a robust, field-proven experimental framework for definitively identifying and characterizing the UGT isoforms that catalyze the formation of 4-Hydroxypropofol-4-O-β-D-glucuronide.

Introduction: The Metabolic Bifurcation of Propofol

Propofol's rapid onset and offset of action are governed by its swift metabolic clearance. The liver is the principal site of this metabolism, although significant extrahepatic clearance, particularly in the kidneys and small intestine, has been demonstrated[1][2][3][4]. The clearance of propofol often exceeds hepatic blood flow, underscoring the importance of these extrahepatic pathways[1][4].

The metabolism of propofol proceeds via two major pathways[5][6]:

• Direct Glucuronidation (Major Pathway): The phenolic hydroxyl group of the parent propofol molecule is directly conjugated with glucuronic acid. This reaction is predominantly catalyzed by UGT1A9, forming propofol-glucuronide, which accounts for the majority of urinary metabolites[1][7][8][9].

• Oxidation and Subsequent Conjugation (Secondary Pathway): Propofol is first hydroxylated to 2,6-diisopropyl-1,4-quinol (4-hydroxypropofol). This Phase I reaction is primarily mediated by CYP2B6 and, to a lesser extent, CYP2C9[1][10]. The resulting quinol intermediate is then a substrate for Phase II conjugation, leading to the formation of quinol-1-glucuronide (Q1G) and quinol-4-glucuronide (Q4G), as well as sulfate conjugates[1][6].

This guide focuses on the critical, yet less characterized, second step of the secondary pathway: the specific UGT-mediated formation of 4-Hydroxypropofol-4-O-β-D-glucuronide (Q4G).

Propofol Metabolic Pathway

Caption: Metabolic pathways of propofol highlighting the target reaction.

The Central Role of UGT Enzymes

UDP-glucuronosyltransferases are a superfamily of enzymes crucial for the metabolism and elimination of a vast array of xenobiotics and endogenous compounds[1]. They catalyze the transfer of glucuronic acid from the cofactor UDP-glucuronic acid (UDPGA) to a substrate, thereby increasing its water solubility and facilitating its excretion[11]. Given that glucuronidation is a major clearance pathway, identifying the specific UGTs involved in a drug's metabolism is a regulatory expectation and a scientific necessity for robust DDI prediction[12].

While UGT1A9 is the established catalyst for direct propofol glucuronidation, the isoforms responsible for conjugating its hydroxylated metabolite, 4-hydroxypropofol, are not as well-defined. Based on the substrate structure and known activities of UGTs, several candidates from the UGT1A and UGT2B subfamilies are plausible. For instance, studies on the structurally similar metabolite 4-hydroxypropranolol identified UGT1A7, UGT1A9, and UGT2A1 as active enzymes[11][13]. This necessitates a systematic approach, known as reaction phenotyping, to definitively identify the contributing enzymes for 4-hydroxypropofol.

Experimental Framework: A Self-Validating Protocol for UGT Reaction Phenotyping

To identify the UGT enzymes responsible for 4-Hydroxypropofol-4-O-β-D-glucuronide formation, an integrated, multi-step approach is required. This methodology is designed to provide clear, cross-validated results, moving from a broad screen in a clean system to a more physiologically relevant context.

UGT Reaction Phenotyping Workflow

Caption: A logical workflow for identifying UGT enzymes.

Step 1: Comprehensive Screening with Recombinant UGTs

Causality: The initial step must utilize a clean, unambiguous system. Human Liver Microsomes (HLM) contain a mixture of numerous UGT and CYP enzymes, which can confound results. Recombinant UGTs, expressed individually in cell lines (e.g., HEK293 or insect cells), provide a monospecific system to directly test the catalytic activity of each enzyme toward the substrate without interference[14][15][16].

Protocol:

• Enzyme Panel Selection: Utilize a comprehensive panel of commercially available recombinant human UGTs. A standard screening panel should include, at minimum: UGT1A1, 1A3, 1A4, 1A6, 1A7, 1A8, 1A9, 1A10, 2B4, 2B7, 2B10, and 2B15[15][16].

• Incubation Mixture Preparation: In a 96-well plate format, prepare the following reaction mixture (final volume ~200 µL):

  • Tris-HCl Buffer (50 mM, pH 7.4)

  • Magnesium Chloride (MgCl₂) (5 mM)

  • Recombinant UGT enzyme (Typical protein concentration: 0.1-0.5 mg/mL)

  • 4-Hydroxypropofol (Substrate, fixed concentration, e.g., 100 µM)

  • Alamethicin (Pore-forming agent to overcome latency, ~25 µg/mg protein)[17]

• Pre-incubation: Pre-incubate the mixture for 5 minutes at 37°C to equilibrate the temperature and activate the microsomal membranes with alamethicin.

• Reaction Initiation: Initiate the reaction by adding the cofactor, UDPGA (final concentration ~2-5 mM).

• Incubation: Incubate for a predetermined time (e.g., 60 minutes) at 37°C in a shaking water bath. The time should be within a validated linear range of formation.

• Reaction Termination: Stop the reaction by adding an equal volume of cold acetonitrile containing an appropriate internal standard (e.g., 4-methylumbelliferyl-β-d-glucuronide)[18].

• Sample Processing: Centrifuge the samples (e.g., 14,000 rpm for 10 minutes) to pellet the protein. Transfer the supernatant for LC-MS/MS analysis.

• Analysis: Analyze samples for the formation of 4-Hydroxypropofol-4-O-β-D-glucuronide. UGT isoforms showing significant metabolite formation are flagged as "active."

Step 2: Kinetic Characterization of Active UGTs

Causality: Identifying an enzyme as "active" is only the first step. To understand its physiological relevance, its efficiency must be quantified. By determining the Michaelis-Menten constants—the Michaelis constant (Kₘ) and maximum velocity (Vₘₐₓ)—we can calculate the intrinsic clearance (CLᵢₙₜ = Vₘₐₓ/Kₘ). An enzyme with a low Kₘ (high affinity) and high Vₘₐₓ is likely to be a significant contributor in vivo[19].

Protocol:

• Substrate Concentrations: For each "active" recombinant UGT identified in Step 1, set up a series of incubations with varying concentrations of 4-hydroxypropofol. The concentration range should bracket the expected Kₘ value (e.g., 8-10 concentrations ranging from 1 µM to 500 µM).

• Incubation and Analysis: Follow the incubation, termination, and analysis procedure as described in Protocol 3.1.

• Data Analysis: Plot the reaction velocity (rate of glucuronide formation) against the substrate concentration. Use non-linear regression analysis software (e.g., GraphPad Prism) to fit the data to the Michaelis-Menten equation and determine the Kₘ and Vₘₐₓ values.

Step 3: Validation with Human Liver Microsomes and Chemical Inhibition

Causality: This step validates the findings from the recombinant systems in a more complex, physiologically relevant matrix. HLM contains the full complement of hepatic enzymes in their native membrane environment. Using isoform-selective chemical inhibitors allows for the confirmation of the contribution of specific UGTs identified in the previous steps[20][14]. If inhibiting UGT1A9 significantly reduces Q4G formation in HLM, it strongly validates the recombinant data.

Protocol:

• HLM Incubation: Set up incubations using pooled HLM instead of recombinant enzymes. Follow the general procedure in Protocol 3.1, using a 4-hydroxypropofol concentration at or below the lowest Kₘ value determined in Step 2 to maximize sensitivity to inhibition.

• Chemical Inhibition: For each candidate UGT, set up parallel incubations where a selective chemical inhibitor is pre-incubated with the HLM for ~15 minutes before the addition of the substrate.

  • Example Inhibitors:

    • UGT1A9: Niflumic acid, Propofol (substrate inhibition)[7][21]

    • UGT1A1: Bilirubin, Atazanavir

    • UGT2B7: Fluconazole[21]

• Analysis: Quantify the formation of 4-Hydroxypropofol-4-O-β-D-glucuronide in the control (no inhibitor) and inhibited samples. A significant reduction in metabolite formation in the presence of a selective inhibitor confirms the involvement of that specific UGT isoform.

Data Presentation and Interpretation

All quantitative kinetic data should be summarized for clear comparison.

Table 1: Hypothetical Kinetic Parameters for 4-Hydroxypropofol Glucuronidation

UGT Isoform	Kₘ (µM)	Vₘₐₓ (pmol/min/mg)	Intrinsic Clearance (CLᵢₙₜ, µL/min/mg)
UGT1A9	45	520	11.6
UGT1A7	150	180	1.2
UGT2B7	220	95	0.43
UGT1A1	>500	<10	Negligible

Data are hypothetical and for illustrative purposes.

Conclusion

The metabolic fate of propofol is a multi-enzyme, parallel-pathway process. While direct glucuronidation by UGT1A9 is dominant, the secondary pathway involving CYP-mediated hydroxylation and subsequent glucuronidation is significant. The formation of 4-Hydroxypropofol-4-O-β-D-glucuronide is a key step in this secondary route. By employing a systematic and self-validating experimental workflow—combining broad screening with recombinant UGTs, detailed kinetic analysis, and confirmation in human liver microsomes with chemical inhibitors—researchers can definitively identify and characterize the UGT isoforms responsible. This knowledge is fundamental for advancing our understanding of propofol pharmacology, improving clinical safety through the prediction of metabolic drug interactions, and informing forensic toxicological interpretations.

References

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molecular weight and properties of 4-Hydroxypropofol-4-O-b-D-glucuronide

Molecular Characterization, Metabolic Pathways, and Analytical Profiling

Executive Summary

4-Hydroxypropofol-4-O-β-D-glucuronide (4-QG) represents a critical Phase II metabolite in the biotransformation of propofol (2,6-diisopropylphenol). While propofol-glucuronide (PG) is the primary urinary metabolite, the formation of 4-QG necessitates a two-step metabolic sequence: Phase I hydroxylation followed by Phase II glucuronidation. This metabolite serves as a vital biomarker in forensic toxicology due to its extended detection window compared to the parent drug, and its quantification is essential for comprehensive pharmacokinetic (PK) modeling of propofol clearance in patients with altered hepatic function.

Physicochemical Identity & Properties

The following data establishes the chemical baseline for 4-QG. Researchers should note the distinction between the 1-O- and 4-O- isomers, which are position isomers of the hydroquinone intermediate.

Property	Specification
Chemical Name	4-Hydroxypropofol-4-O-β-D-glucuronide
Synonyms	4-QG; 4-Hydroxy-3,5-bis(1-methylethyl)phenyl β-D-glucopyranosiduronic acid
CAS Registry Number	115005-78-2 (Distinct from 1-O isomer: 114991-25-2)
Molecular Formula	C₁₈H₂₆O₈
Molecular Weight	370.39 g/mol
Monoisotopic Mass	370.1628 Da
Solubility	Soluble in Methanol, DMSO, Water (High polarity due to glucuronic acid moiety)
Stability	Hygroscopic; store at -20°C under inert atmosphere.[1][2][3] Susceptible to hydrolysis by β-glucuronidase.
pKa	~2.9 (Carboxylic acid of glucuronide), ~10 (Phenolic OH)

Metabolic Pathway & Biosynthesis

The formation of 4-QG illustrates the interplay between Cytochrome P450 oxidation and UGT-mediated conjugation.

Mechanistic Description:

• Phase I (Hydroxylation): Propofol is hydroxylated at the para position primarily by CYP2B6 (with minor contributions from CYP2C9), forming the hydroquinone intermediate 4-Hydroxypropofol (2,6-diisopropyl-1,4-quinol).

• Phase II (Glucuronidation): The 4-hydroxyl group of the quinol intermediate undergoes nucleophilic attack on UDP-glucuronic acid, catalyzed by UDP-glucuronosyltransferases (UGTs). While UGT1A9 is the primary driver for direct propofol glucuronidation, the 4-OH conjugation is also mediated by the UGT1 family.

Pathway Visualization:

Figure 1: Metabolic cascade showing the derivation of 4-QG from Propofol via the CYP2B6/UGT axis.

Analytical Methodology (LC-MS/MS)

Detection of 4-QG requires liquid chromatography-tandem mass spectrometry (LC-MS/MS) operating in negative electrospray ionization (ESI-) mode, as glucuronides ionize efficiently via deprotonation of the carboxylic acid group.

Experimental Protocol: Quantification in Plasma/Urine[4]

A. Sample Preparation (Protein Precipitation)

• Aliquot 50 µL of plasma/urine.

• Add 150 µL of ice-cold Acetonitrile containing internal standard (Propofol-glucuronide-d17 or 4-QG-d17 ).

• Vortex for 30 seconds; Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer supernatant to autosampler vials. Dilute 1:1 with mobile phase A if peak shape is poor.

B. Chromatographic Conditions

• Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm) or equivalent.

• Mobile Phase A: 1 mM Ammonium Fluoride in Water (Fluoride enhances negative mode ionization).[3]

• Mobile Phase B: Methanol.[1][3]

• Gradient:

  • 0.0 min: 20% B[5]

  • 3.0 min: 90% B

  • 3.5 min: 90% B

  • 3.6 min: 20% B (Re-equilibration)

• Flow Rate: 0.4 mL/min.

C. Mass Spectrometry Parameters (MRM Mode) The transition monitors the loss of the glucuronic acid moiety (-176 Da).

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
4-QG (Target)	369.2 [M-H]⁻	193.1 [Aglycone]⁻	30	25
4-QG (Quant)	369.2 [M-H]⁻	113.0 [Glucuronide Frag]	30	35
Internal Standard	386.2 [M-H]⁻	193.1	30	25

Analytical Workflow Diagram:

Figure 2: Step-by-step analytical workflow for the isolation and quantification of 4-QG.

Synthesis & Reference Standards

Researchers requiring high-purity standards for 4-QG often face challenges with chemical synthesis due to the presence of two competing hydroxyl groups on the 4-hydroxypropofol core.

A. Enzymatic Synthesis (Preferred)

• Method: Incubation of 4-hydroxypropofol with Liver Microsomes (HLM) or recombinant UGT1A9 in the presence of UDP-glucuronic acid (UDPGA).

• Advantage: High regioselectivity.

• Purification: Semi-preparative HPLC is required to separate the 4-O-glucuronide (4-QG) from the 1-O-glucuronide (1-QG).

B. Chemical Synthesis

• Method: Schmidt glycosylation.

• Challenge: Requires selective protection of the 1-OH position (sterically hindered by isopropyl groups) to force glucuronidation at the 4-OH position.

• Availability: Commercial standards are available (e.g., Toronto Research Chemicals, Santa Cruz Biotechnology) and are recommended over in-house synthesis for routine analysis.

Clinical & Forensic Significance

Forensic Detection Window: Unlike parent propofol, which is rapidly cleared from the blood (half-life ~2-24 hours depending on compartment), glucuronide metabolites like 4-QG are water-soluble and accumulate in urine. 4-QG can be detected in urine for up to 6-7 days post-administration, making it a definitive marker for investigating propofol abuse or accidental overdose when blood samples are negative.

Toxicity Markers: In Propofol Infusion Syndrome (PRIS), metabolic saturation occurs. Monitoring the ratio of Propofol-Glucuronide to 4-QG can provide insights into CYP2B6 activity vs. UGT capacity, potentially flagging patients at risk of accumulation due to metabolic bottlenecks.

References

• National Institutes of Health (PMC). Clinical Pharmacokinetics and Pharmacodynamics of Propofol. [Link]

• Journal of Mass Spectrometry and Advances in the Clinical Lab. Quantitation of propofol metabolites by LC–MS/MS demonstrating long detection window for urine drug monitoring. [Link]

• PubChem. 4-Hydroxy Propofol 4-O-beta-D-Glucuronide Compound Summary. [Link]

Sources

• 1. 4-Hydroxy Propofol 4-O-b-D-Glucuronide CAS#: 115005-78-2 [amp.chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. Quantitation of propofol metabolites by LC–MS/MS demonstrating long detection window for urine drug monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 4-Hydroxy Propofol 1-O-b-D-Glucuronide｜lookchem [lookchem.com]

Protocols & Analytical Methods

Application Note: A Validated LC-MS/MS Method for the Quantification of 4-Hydroxypropofol-4-O-β-D-glucuronide in Human Plasma

Introduction: The Importance of Metabolite Quantification in Propofol Pharmacokinetics

Propofol (2,6-diisopropylphenol) is a cornerstone of modern anesthesia, valued for its rapid onset, short duration of action, and favorable recovery profile.[1] Its clinical efficacy is dictated by a complex pharmacokinetic profile characterized by extensive and rapid metabolism. While the liver is the primary site, extrahepatic clearance also plays a significant role, as systemic clearance rates often exceed hepatic blood flow.[1][2]

The metabolic fate of propofol involves two primary pathways: direct conjugation by uridine glucuronosyltransferases (UGTs) to form propofol-glucuronide, and a Phase I oxidation step mediated by cytochrome P450 enzymes (primarily CYP2B6 and CYP2C9) to produce 2,6-diisopropyl-1,4-quinol, also known as 4-hydroxypropofol.[1][2][3] This active metabolite, which retains approximately one-third of the hypnotic activity of its parent compound, subsequently undergoes extensive Phase II conjugation to form glucuronide and sulfate derivatives.[2][4]

One of these key secondary metabolites is 4-Hydroxypropofol-4-O-β-D-glucuronide (4-QG). Accurately quantifying 4-QG in human plasma is critical for building comprehensive pharmacokinetic models. This data helps elucidate the complete disposition of propofol, assess interindividual variability in metabolic pathways, and investigate potential drug-drug interactions.[1][2]

This application note provides a detailed, validated protocol for the robust and sensitive quantification of 4-Hydroxypropofol-4-O-β-D-glucuronide in human plasma using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The methodology adheres to the principles outlined in the FDA and EMA guidelines for bioanalytical method validation.[5][6][7]

Principle of the Method

This method employs a straightforward protein precipitation procedure for sample clean-up, which is both time-efficient and effective for removing the majority of proteinaceous matrix components from the plasma. A stable isotope-labeled (SIL) internal standard is spiked into all samples, calibrators, and quality controls prior to processing to ensure the highest degree of precision and accuracy by correcting for procedural variability and matrix effects.[8]

Following sample preparation, the extract is analyzed using a reverse-phase Liquid Chromatography (LC) system, which separates the analyte of interest from other endogenous components. The analyte is then detected by a Tandem Mass Spectrometer (MS/MS) operating in negative electrospray ionization (ESI) mode. The use of Multiple Reaction Monitoring (MRM) ensures high selectivity and sensitivity for confident quantification.

Experimental Workflow Diagram

The overall analytical process from sample receipt to final data generation is outlined below.

Caption: High-level workflow for 4-QG quantification in plasma.

Materials, Reagents, and Instrumentation

Materials and Reagents

• Analyte: 4-Hydroxypropofol-4-O-β-D-glucuronide (≥98% purity)

• Internal Standard (IS): Propofol-d17 β-D-glucuronide (Cerilliant, P-82) or ideally, 4-Hydroxypropofol-4-O-β-D-glucuronide-d5 (if available)

• Solvents: HPLC-grade Methanol and Acetonitrile (Fisher Scientific or equivalent)

• Reagents: Formic Acid (≥99%), Ammonium Formate (≥99%)

• Water: Deionized water, 18.2 MΩ·cm

• Biological Matrix: Pooled human plasma (K2-EDTA anticoagulant), sourced from an accredited vendor.

Instrumentation

• LC System: Waters ACQUITY UPLC I-Class or equivalent

• Mass Spectrometer: Waters Xevo TQD Triple Quadrupole Mass Spectrometer or equivalent

• Analytical Column: Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm[9]

• Ancillary Equipment: Centrifuge, nitrogen evaporator, analytical balance, calibrated pipettes.

Detailed Protocols

Preparation of Solutions

• Mobile Phase A (Aqueous): 0.1% Formic Acid in deionized water.

• Mobile Phase B (Organic): 0.1% Formic Acid in Methanol.

• Stock Solutions (1 mg/mL): Prepare separate stock solutions of 4-QG and the internal standard (IS) in methanol.

• Working Solutions: Prepare intermediate working solutions by serially diluting the stock solutions in 50:50 Methanol:Water for spiking calibration standards and quality controls.

Preparation of Calibration Standards and Quality Controls (QCs)

• Perform serial dilutions of the 4-QG working solution to create spiking solutions for the calibration curve.

• Spike 5 µL of each spiking solution into 95 µL of blank human plasma to achieve the final concentrations for the calibration curve (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

• Prepare Quality Control (QC) samples in the same manner at a minimum of four concentration levels:

  • LLOQ: Lower Limit of Quantification (e.g., 1 ng/mL)

  • LQC: Low Quality Control (e.g., 3 ng/mL)

  • MQC: Medium Quality Control (e.g., 80 ng/mL)

  • HQC: High Quality Control (e.g., 800 ng/mL)

Plasma Sample Preparation Protocol

• Label 1.5 mL microcentrifuge tubes for each sample, standard, QC, and blank.

• Aliquot 100 µL of plasma (study sample, standard, QC, or blank) into the corresponding tube.

• Add 10 µL of the IS working solution (e.g., 200 ng/mL) to all tubes except for the double blank (matrix blank).

• Vortex briefly (approx. 5 seconds).

• Add 300 µL of ice-cold acetonitrile to each tube. The cold solvent enhances the precipitation of plasma proteins.

• Vortex vigorously for 30 seconds to ensure complete protein precipitation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer 350 µL of the clear supernatant to a new set of labeled tubes, avoiding the protein pellet.

• Evaporate the supernatant to complete dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of Mobile Phase A. Vortex for 15 seconds to ensure the analyte is fully dissolved.

• Transfer the final solution to an autosampler vial for LC-MS/MS analysis.

Instrument Conditions

Liquid Chromatography Parameters

Parameter	Condition
Column	Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm
Column Temperature	40 °C
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Gradient Elution	Time (min)
0.0
0.5
2.5
3.5
3.6
4.5

Mass Spectrometry Parameters

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temp.	450 °C
Desolvation Gas Flow	800 L/Hr
Cone Gas Flow	50 L/Hr
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Compound
4-QG
4-QG (Confirming)
IS (PG-d17)

Note: MS parameters, particularly collision energies, must be optimized for the specific instrument in use.

Bioanalytical Method Validation

The described method must be fully validated according to current regulatory guidelines (e.g., FDA M10 Bioanalytical Method Validation) to ensure its reliability for analyzing clinical samples.[7] The validation should assess the following parameters:

Validation Parameter	Acceptance Criteria (Typical)	Rationale
Selectivity	No significant interfering peaks at the retention time of the analyte and IS in at least 6 unique blank plasma lots.	Ensures the method can differentiate the analyte from endogenous matrix components.
Linearity	Calibration curve with r² ≥ 0.99 using a weighted (1/x²) linear regression.	Demonstrates a proportional response of the instrument to the concentration of the analyte.
Accuracy & Precision	Intra- and inter-day precision (%CV) ≤15% (≤20% at LLOQ). Accuracy (%RE) within ±15% (±20% at LLOQ).	Confirms the closeness of measured values to the nominal value and the reproducibility of the method.[10]
Matrix Effect	IS-normalized matrix factor CV ≤ 15% across at least 6 lots of plasma.	Assesses the ion suppression or enhancement caused by the biological matrix.
Recovery	Consistent and reproducible across LQC, MQC, and HQC levels.	Measures the efficiency of the extraction process.
Stability	Analyte concentration within ±15% of nominal values under various conditions (freeze-thaw, bench-top, long-term).	Ensures the analyte does not degrade during sample handling, storage, and processing.

Conclusion

This application note details a selective, sensitive, and robust LC-MS/MS method for the quantification of 4-Hydroxypropofol-4-O-β-D-glucuronide in human plasma. The simple protein precipitation sample preparation protocol allows for high-throughput analysis. The method demonstrates excellent performance characteristics and, upon full validation, is suitable for use in pharmacokinetic studies, therapeutic drug monitoring, and other clinical research applications requiring the comprehensive metabolic profiling of propofol.

References

• Bastos-Pinto, T., et al. (2021). Metabolic Profiles of Propofol and Fospropofol: Clinical and Forensic Interpretative Aspects. Pharmaceuticals (Basel). Available at: [Link]

• Kaza, M., et al. (2019). Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• Virginia Anesthesia Services LLC. How Propofol is Broken Down in the Body. Available at: [Link]

• An, J. M., & Lee, J. (2018). The main metabolic pathway of propofol. ResearchGate. Available at: [Link]

• Sahinovic, M. M., et al. (2018). Clinical Pharmacokinetics and Pharmacodynamics of Propofol. Clinical Pharmacokinetics. Available at: [Link]

• Bastos-Pinto, T., et al. (2021). Metabolic pathway of propofol and fospropofol. ResearchGate. Available at: [Link]

• Kaza, M., et al. (2018). Bioanalytical method validation: new FDA Guidance vs. EMA Guideline. Better or worse? Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• Kaza, M., et al. (2019). Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? PubMed. Available at: [Link]

• AB SCIEX. (2012). Analysis of Propofol (2,6-Diisopropylphenol) and its Metabolites in One Injection using the DuoSpray™ Ion Source. LabMedica. Available at: [Link]

• Bemis, D. J. (2021). Quantification of Propofol in Blood Plasma and its Application to Future Clinical Research in Anesthesiology and Perioperative Medicine. Oregon State University. Available at: [Link]

• Lee, H., et al. (2016). Selective and Accurate Determination Method of Propofol in Human Plasma by Mixed-Mode Cation Exchange Cartridge and GC-MS. Journal of Analytical Methods in Chemistry. Available at: [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. FDA. Available at: [Link]

• Ehlers, M., et al. (2024). Quantitation of propofol metabolites by LC–MS/MS demonstrating long detection window for urine drug monitoring. ResearchGate. Available at: [Link]

• Ehlers, M., et al. (2024). Quantitation of propofol metabolites by LC–MS/MS demonstrating long detection window for urine drug monitoring. Journal of Mass Spectrometry and Advances in the Clinical Lab. Available at: [Link]

• Pyo, J. S., et al. (2016). Determination of propofol glucuronide from hair sample by using mixed mode anion exchange cartridge and liquid chromatography tandem mass spectrometry. Journal of Chromatography B. Available at: [Link]

Sources

• 1. Clinical Pharmacokinetics and Pharmacodynamics of Propofol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metabolic Profiles of Propofol and Fospropofol: Clinical and Forensic Interpretative Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 5. elearning.unite.it [elearning.unite.it]
• 6. Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
• 8. benchchem.com [benchchem.com]
• 9. Quantitation of propofol metabolites by LC–MS/MS demonstrating long detection window for urine drug monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Determination of propofol glucuronide from hair sample by using mixed mode anion exchange cartridge and liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

separating 4-Hydroxypropofol glucuronide isomers in chromatography

This guide details the chromatographic separation of 4-Hydroxypropofol (4-OHP) glucuronide isomers , a critical step in propofol pharmacokinetics and toxicology.

The core challenge lies in resolving the two positional isomers of 4-hydroxypropofol glucuronide:

• 4-Hydroxypropofol-1-O-glucuronide (1-QG): Conjugation at the sterically hindered phenolic hydroxyl group (between the isopropyl groups).

• 4-Hydroxypropofol-4-O-glucuronide (4-QG): Conjugation at the unhindered para-hydroxyl group.

Topic: Separation of 4-Hydroxypropofol Glucuronide Isomers (1-QG vs. 4-QG) Doc ID: APP-NOTE-2024-PROP Status: Active

Module 1: Method Development & Optimization

Use this module to establish your baseline chromatographic conditions.

The Separation Strategy: Column & Phase Selection

While C18 columns are standard for propofol, they often fail to fully resolve the 1-QG and 4-QG isomers due to their similar hydrophobicity.

Recommendation: Use a Phenyl-Hexyl stationary phase.

• Why? The pi-pi interactions provided by the phenyl ring offer alternative selectivity to the standard hydrophobic interaction of C18. This is particularly effective for separating positional isomers of aromatic compounds where the electron density varies slightly due to the glucuronide position.

Recommended UHPLC Conditions

Parameter	Specification	Technical Rationale
Column	Phenyl-Hexyl (e.g., 100 x 2.1 mm, 1.7 µm)	Enhanced selectivity for aromatic isomers over C18.
Mobile Phase A	Water + 0.1% Formic Acid	Acidic pH keeps the aglycone phenols protonated, reducing peak tailing.
Mobile Phase B	Methanol + 0.1% Formic Acid	MeOH provides different solvation selectivity than ACN, often critical for resolving glucuronide isomers.
Flow Rate	0.3 - 0.4 mL/min	Standard for UHPLC/MS sensitivity.
Column Temp	40°C	Elevated temperature reduces backpressure and improves mass transfer.

Mass Spectrometry (MS/MS) Settings

Detection is performed in Negative Electrospray Ionization (ESI-) mode. Glucuronides ionize readily in negative mode.

MRM Transitions Table:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Type
4-OHP-Glucuronides	369.2 (M-H)⁻	193.1 (Aglycone)	-25 to -30	Quantifier
369.2	113.0	-40	Qualifier
Propofol Glucuronide	353.2 (M-H)⁻	177.1 (Propofol)	-20	Quantifier
4-Hydroxypropofol	193.1 (M-H)⁻	177.1	-25	Quantifier

Module 2: Analytical Workflow Visualization

The following diagram outlines the decision logic for optimizing the separation of these specific isomers.

Caption: Workflow for optimizing the separation of 4-hydroxypropofol glucuronide isomers.

Module 3: Troubleshooting & FAQs

Q1: My 4-OHP-Glucuronide peaks are co-eluting. How do I separate them?

Diagnosis: The structural difference between 1-QG and 4-QG is subtle (steric hindrance vs. open position). Corrective Actions:

• Flatten the Gradient: These isomers likely elute in the middle of the gradient. Isocratic holds or very shallow gradients (e.g., 0.5% B increase per minute) around the elution time (typically 20-40% B) can resolve them.

• Temperature Effect: Lowering the column temperature to 25°C or 30°C can sometimes improve selectivity for structural isomers, though it increases system pressure.

• Check Elution Order: Typically, the 4-QG (less hindered) elutes before the 1-QG (hindered) on reversed-phase columns, but this must be confirmed with reference standards as column chemistry varies.

Q2: I see a signal for 4-Hydroxypropofol (m/z 193) at the retention time of the Glucuronide. Why?

Diagnosis: This is In-Source Fragmentation (ISF). The glucuronide bond is labile. High energy in the ion source can cleave the glucuronic acid moiety (-176 Da) before the ion enters the quadrupole. Impact: You will overestimate the concentration of free 4-hydroxypropofol and underestimate the glucuronide. Solution:

• Lower Declustering Potential (DP) / Cone Voltage: Optimize these parameters specifically for the glucuronide to minimize breakage.

• Monitor the Ratio: Inject a pure glucuronide standard. If you see a peak in the aglycone channel (193 m/z) at the glucuronide retention time, calculate the % fragmentation and correct for it, or tune the source to minimize it below 5%.

Q3: Why is my sensitivity dropping for the glucuronides in urine samples?

Diagnosis: Matrix Effects (Ion Suppression) . Glucuronides are polar and often elute early, where urine salts and other polar interferences elute. Corrective Actions:

• Dilute-and-Shoot: Diluting urine 1:10 or 1:20 with mobile phase A is often superior to SPE for avoiding matrix effects, provided your MS is sensitive enough.

• Divert Valve: Divert the first 1.0–1.5 minutes of flow to waste to prevent salts from entering the source.

• Internal Standards: Use stable isotope-labeled internal standards (e.g., Propofol-glucuronide-d17) to compensate for suppression.

Module 4: Stability & Handling

Crucial for accurate quantification.

The Issue: Acyl glucuronides are notoriously unstable, but 4-hydroxypropofol glucuronides are ether glucuronides (phenolic linkage). Ether glucuronides are generally stable against acyl migration but are susceptible to enzymatic hydrolysis.

Protocol:

• Collection: Collect blood/urine into tubes containing fluoride/oxalate (enzyme inhibitors) to prevent deconjugation by residual glucuronidases.

• Storage: Store samples at -80°C. Avoid repeated freeze-thaw cycles.

• Processing: Keep samples on ice during preparation. Acidifying the sample slightly (pH 4-5) can improve stability during extraction.

References

• Ehlers, M., et al. (2024).[1] "Quantitation of propofol metabolites by LC-MS/MS demonstrating long detection window for urine drug monitoring." Journal of Mass Spectrometry and Advances in the Clinical Lab, 32, 60-67.[1]

• Favretto, D., et al. (2012). "Comparison of GC/MS and LC/MS methods for the analysis of propofol and its metabolites in urine." Journal of Chromatography B, 900, 90-98.

• Knibbe, C.A., et al. (2023). "Glucuronidation Pathways of 5- and 7-Hydroxypropranolol: Determination of Glucuronide Structures and Enzyme Selectivity." International Journal of Molecular Sciences, 24(23), 16738. (Cited for analogous phenolic glucuronide separation logic).

• MedChemExpress. "4-Hydroxy propofol 1-O-β-D-glucuronide Product Data." (Reference for isomer existence and commercial availability).

Sources

• 1. researchgate.net [researchgate.net]

reducing matrix effects in 4-Hydroxypropofol-4-O-b-D-glucuronide analysis

Technical Support Center: Minimizing Matrix Effects in 4-Hydroxypropofol-4-O- -D-glucuronide Analysis

Current Status: Operational Ticket Focus: LC-MS/MS Method Optimization / Ion Suppression Reduction Analyte Class: Phase II Metabolite (Ether Glucuronide)

The Core Challenge: The "Polarity Trap"

Welcome to the technical support center. If you are analyzing 4-Hydroxypropofol-4-O-

-D-glucuronide (4-OH-Prop-G), you are likely facing a specific "polarity trap."

Unlike its parent compound Propofol (which is highly lipophilic), 4-OH-Prop-G is significantly more polar. In standard Reverse Phase (RP) chromatography optimized for Propofol, the glucuronide often elutes early—right in the "void volume" where salts and unretained plasma components cause massive ion suppression. Conversely, if you optimize for the metabolite, late-eluting phospholipids from the plasma matrix can accumulate and cause unpredictable suppression in subsequent injections.

This guide provides a self-validating workflow to diagnose, isolate, and eliminate these matrix effects.

Module 1: Diagnostic Workflow (Is it Matrix Effect?)

Before changing your extraction method, you must map where the suppression is occurring relative to your analyte peak. Do not rely solely on extraction recovery calculations; they can mask suppression.

Protocol: Post-Column Infusion (PCI)

Objective: Visualize the "suppression zones" of your current chromatographic method.

Required Setup:

• Infusion Pump: Syringe pump delivering neat 4-OH-Prop-G standard (100 ng/mL) at 10 µL/min.

• LC Flow: Your current mobile phase gradient flowing through the column.

• Mixing: Use a T-ee connector to mix the infusion and LC flow after the column but before the MS source.

Step-by-Step:

• Start the LC gradient and the infusion pump.

• Monitor the MRM transition for 4-OH-Prop-G (e.g., m/z 369

  193 in negative mode).

• Inject a Blank Matrix Extract (extracted plasma/urine with no analyte).

• Analysis: Observe the baseline. A flat baseline indicates no effect. A dip (trough) indicates ion suppression; a peak indicates enhancement.

Decision Logic:

• Scenario A: The dip aligns exactly with your analyte's retention time (

  ).

  • Root Cause:[1][2][3] Co-eluting matrix components.[4][5]

  • Action: Change Column Chemistry (See Module 3) or Sample Prep (See Module 2).

• Scenario B: The baseline is stable at

  , but drops later.

  • Root Cause:[1][2][3] Late-eluting phospholipids.

  • Action: Implement a diverter valve or extend the gradient wash step.

Figure 1: Decision logic for Post-Column Infusion (PCI) diagnostics.

Module 2: Sample Preparation (The "Clean-Up")

Protein Precipitation (PPT) is the most common cause of failure for this analyte. PPT removes proteins but leaves >95% of phospholipids (glycerophosphocholines) in the sample. These phospholipids (monitoring m/z 184 or 104) are the primary source of ion suppression in plasma analysis.

Comparative Efficacy Table

Method	Phospholipid Removal	Recovery of 4-OH-Prop-G	Complexity	Recommendation
Protein Precipitation (PPT)	< 5% (Poor)	High	Low	NOT RECOMMENDED
Liquid-Liquid Extraction (LLE)	Variable (Polarity dependent)	Low (Analyte stays in aqueous)	High	Avoid (Analyte is too polar)
Solid Phase Extraction (SPE)	> 95% (Excellent)	High	High	Gold Standard (WAX/MAX)
Phospholipid Removal Plates (PLD)	> 95% (Excellent)	High	Low	Best Balance

Recommended Protocol: Phospholipid Removal (PLD)

Why: PLD plates (e.g., HybridSPE, Ostro, or Captiva) use a Lewis-acid/base mechanism to selectively retain phospholipids while allowing the polar glucuronide to pass through.

• Load: Add 100 µL Plasma + 300 µL 1% Formic Acid in Acetonitrile to the PLD plate well.

• Precipitate: Mix via aspiration/dispensing (do not vortex the plate violently if avoidable to prevent cross-talk).

• Elute: Apply vacuum. Collect the filtrate.

• Direct Inject: If sensitivity allows, inject the filtrate directly. If concentration is needed, evaporate and reconstitute in mobile phase.

Module 3: Chromatographic Separation

Because 4-OH-Prop-G is polar, you must prevent it from eluting in the solvent front.

Column Selection Guide

• Standard C18: Often fails. The glucuronide elutes too fast (

  ).

• C18-PFP (Pentafluorophenyl): Excellent choice. The fluorine atoms provide alternative selectivity for the phenolic ring of the propofol backbone, increasing retention of the metabolite without requiring 100% aqueous conditions.

• HILIC: Viable, but often unnecessary if a PFP or Aqueous-Stable C18 is used.

Optimization Strategy

Ensure your gradient starts with low organic (e.g., 5-10% B) and holds for 1-2 minutes. This "focuses" the polar glucuronide at the head of the column, separating it from the salt peak (void volume).

Module 4: Internal Standards (The "Compensation")

Critical Rule: You cannot use an analog IS (e.g., a structural isomer) for this assay. Matrix effects in ESI are droplet-surface phenomena. If the Internal Standard (IS) does not co-elute exactly with the analyte, it experiences a different ionization environment.

• Requirement: Use Stable Isotope Labeled (SIL) IS:

  -4-Hydroxypropofol-4-O-glucuronide or -4-Hydroxypropofol-4-O-glucuronide .

• Mechanism: The SIL-IS has the exact same retention time and physicochemical properties. If the matrix suppresses the analyte signal by 40%, it suppresses the SIL-IS by 40%. The ratio remains constant.

FAQ: Troubleshooting Specific Scenarios

Q: I see a "ghost peak" of Propofol in my Glucuronide channel. Why? A: This is likely In-Source Fragmentation (ISF) . The glucuronide bond is fragile. High temperature or Declustering Potential (DP) in the source can cleave the glucuronide, creating a Propofol ion that is then detected.

• Test: Inject pure Propofol standard. If you see a signal in the Glucuronide transition, you have ISF.

• Fix: Lower the source temperature and reduce the cone voltage/DP. Ensure chromatographic separation between the parent and metabolite.

Q: My calibration curve is non-linear at the low end. A: This often indicates adsorption. 4-OH-Prop-G has free hydroxyl groups (on the sugar). Use low-binding polypropylene plates and ensure your reconstitution solvent matches the initial mobile phase conditions (e.g., 90% Water).

Q: Can I use LLE with MTBE? A: No. MTBE extracts the lipophilic parent (Propofol) well, but the polar glucuronide will likely remain in the aqueous plasma layer or form an emulsion. Use SPE or PLD.

Visualizing the Sample Prep Decision

Figure 2: Selection logic for sample preparation. Note that traditional LLE and PPT are suboptimal for this specific polar metabolite.

References

• US Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC− MS/MS. Analytical Chemistry. Retrieved from [Link]

• Chambers, E., et al. (2007). Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses. Journal of Chromatography B. (Contextual reference for Phospholipid Removal efficacy).

• Ehlers, M., et al. (2024).[6] Quantitation of propofol metabolites by LC–MS/MS demonstrating long detection window for urine drug monitoring.[6] Journal of Mass Spectrometry and Advances in the Clinical Lab. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Phospholipid and Protein Removal in One Simple SPE Process Prevents Matrix-Based Signal Suppression [discover.restek.com]
• 3. Determination of the Long-Term Stability of Propofol in Human Plasma Frozen for Eight Years and Quantified by UHPLC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Quantitation of propofol metabolites by LC-MS/MS demonstrating long detection window for urine drug monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Peak Tailing for Polar Glucuronide Metabolites

Welcome to the technical support guide for troubleshooting chromatographic issues related to polar glucuronide metabolites. This resource is designed for researchers, scientists, and drug development professionals who encounter peak tailing—a common yet challenging issue in the HPLC analysis of these important molecules. Here, we will move beyond simple checklists to provide in-depth, scientifically grounded explanations and actionable protocols to restore peak symmetry and ensure data integrity.

Introduction: Why Do Glucuronide Metabolites Present a Unique Challenge?

Glucuronide metabolites are often highly polar and anionic due to the presence of both a carboxylic acid and multiple hydroxyl groups on the glucuronic acid moiety. This inherent polarity, which is essential for their biological role in detoxification and excretion, makes them notoriously difficult to analyze using standard reversed-phase liquid chromatography (RPLC).[1] The primary challenge, peak tailing, not only compromises resolution and complicates integration but can also indicate underlying issues that affect the accuracy and reproducibility of your method.[2][3]

This guide will dissect the root causes of peak tailing for these specific analytes and provide a logical, step-by-step framework for diagnosis and resolution.

Part 1: Understanding the "Why"—The Root Causes of Peak Tailing

Peak tailing is most often the result of more than one retention mechanism occurring simultaneously during the separation.[2][4] For polar glucuronides, the intended retention mechanism is hydrophobic interaction with the stationary phase. However, unwanted secondary interactions frequently occur, leading to a portion of the analyte molecules being retained longer than the main population, resulting in an asymmetrical peak.

Let's explore the two primary culprits for these secondary interactions.

Cause #1: Silanol Interactions on Silica-Based Columns

The most common stationary phases in RPLC are based on silica particles. The surface of this silica is populated with silanol groups (Si-OH). Even after chemical modification (e.g., with C18 chains) and end-capping, residual silanol groups remain.[2][4] These silanol groups are weakly acidic and can become deprotonated (negatively charged, Si-O⁻) at mobile phase pH values typically above 3-4.[4][5]

Glucuronide metabolites, with their anionic carboxylate group, should theoretically be repelled by these negative charges. However, the situation is more complex. These residual silanols can act as hydrogen bond donors, creating a secondary, polar retention mechanism that leads to tailing.[6] Furthermore, the acidity of these silanols can be increased by trace metal contaminants within the silica matrix, exacerbating unwanted interactions.[2][3]

Cause #2: Metal Chelation Effects

A frequently overlooked cause of peak tailing for molecules with chelating functional groups, such as the carboxylate and adjacent hydroxyls in glucuronides, is interaction with metal ions.[3][7] These metal ions can originate from:

• The HPLC System: Stainless steel components, including tubing, frits, and pump heads, can leach metal ions (e.g., iron, chromium) into the mobile phase flow path.[8][9]

• The Stationary Phase: Trace metal impurities can be present in the silica support itself.[2]

• The Sample Matrix: Biological samples can contain endogenous metal ions.

When a glucuronide metabolite encounters these metal ions, it can form a chelate complex. This interaction acts as a strong, secondary retention mechanism, causing significant peak tailing or even complete loss of the analyte signal.[7]

Part 2: A Systematic Troubleshooting Workflow

Effective troubleshooting requires a logical approach. The following workflow is designed to systematically identify and resolve the cause of peak tailing for your polar glucuronide metabolites.

Caption: A systematic workflow for troubleshooting peak tailing of polar glucuronide metabolites.

Step 1: Mobile Phase Optimization — The First Line of Defense

Always start by optimizing the mobile phase, as it is the least invasive and often most effective solution.

1a. Adjusting Mobile Phase pH

The ionization state of both the analyte and the residual silanols is dictated by the mobile phase pH.[10][11] For anionic glucuronides, the goal is to suppress the ionization of residual silanols to minimize secondary interactions.

• Principle: Silanol groups are acidic. By lowering the mobile phase pH, you can ensure they remain fully protonated (Si-OH), making them less likely to engage in unwanted ionic or strong hydrogen-bonding interactions.[4]

• Protocol:

  • Determine the pKa of your glucuronide metabolite (typically around 3.2 for the carboxylic acid).

  • Prepare a mobile phase with a buffered aqueous component at a pH of approximately 2.5 to 3.0. This is low enough to suppress silanol ionization without approaching the pKa of the analyte, which could cause retention issues.[12]

  • Use a volatile buffer compatible with mass spectrometry if applicable (e.g., formic acid, ammonium formate).

  • Equilibrate the column with at least 10-20 column volumes of the new mobile phase before injection.[13]

1b. Evaluating the Buffer System

The choice and concentration of your buffer are critical for maintaining a stable pH and can also influence peak shape.

Buffer System	Typical pH Range	Volatility (MS Comp.)	Comments
Formic Acid	2.8 - 4.8	High	Most common choice for LC-MS. Provides good buffering capacity at low pH.
Ammonium Formate	2.8 - 4.8 / 8.2 - 10.2	High	Provides buffering in both acidic and basic ranges.
Ammonium Acetate	3.8 - 5.8 / 8.2 - 10.2	High	Useful for a slightly higher pH range than formate.
Phosphate	2.1 - 4.1 / 6.2 - 8.2	Low	Excellent buffering capacity but not suitable for MS. Can precipitate in high concentrations of acetonitrile.[12]

• Protocol:

  • Start with a buffer concentration of 10-20 mM in the aqueous portion of the mobile phase.

  • If tailing persists at low pH, and you are not using MS detection, a phosphate buffer may provide more robust pH control and improve peak shape.[12]

  • Always measure the pH of the aqueous component before mixing with the organic solvent for accurate and reproducible results.[14]

1c. Introducing a Metal Chelating Agent

If you suspect metal chelation is the culprit, adding a small amount of a chelating agent to the mobile phase or the sample diluent can have a dramatic effect.

• Principle: A strong chelating agent, like Ethylenediaminetetraacetic acid (EDTA), will bind to free metal ions in the system, preventing them from interacting with your analyte.[7]

• Protocol:

  • To the Sample: Add a trace amount of EDTA (e.g., 0.1 mM) to your sample solution. This is often sufficient to improve the peak shape of multiply charged anionic compounds.[7]

  • To the Mobile Phase: If adding to the sample is not effective, consider adding a low concentration of EDTA (e.g., 10-50 µM) to the aqueous mobile phase. Note: This is not ideal for LC-MS as EDTA can suppress ionization.

  • Inject the sample and compare the peak shape to the analysis without the chelating agent. A significant improvement is a strong indicator of metal interaction issues.

Step 2: Column and Stationary Phase Evaluation

If mobile phase optimization does not resolve the issue, the problem may lie with the column itself.

2a. The Importance of High-Purity, End-Capped Columns

Modern HPLC columns are manufactured with high-purity silica, which has a lower metal content, and feature advanced end-capping technologies to minimize the number of accessible residual silanols.[2]

• Principle: End-capping blocks a significant portion of residual silanols, reducing the sites available for secondary interactions.[5] However, due to steric hindrance, no column is ever 100% end-capped.[4]

• Action: If you are using an older column or one not specifically designed for polar analytes, switch to a modern, high-purity, fully end-capped C18 column. This simple change can often resolve tailing issues.[15]

2b. Considering Alternative Stationary Phases

For particularly challenging glucuronides, a standard C18 phase may not be sufficient. Consider these alternatives:

• Polar-Embedded Phases: These columns have a polar group (e.g., amide, carbamate) embedded near the base of the alkyl chain. This polar group helps to shield the analyte from residual silanols, improving peak shape for polar and basic compounds.[5]

• Mixed-Mode Phases: Some novel phases incorporate a positive charge on the stationary phase surface.[16] This can enhance the retention of polar acidic analytes through ionic interactions while simultaneously repelling positively charged basic compounds, which can improve their peak shape.[16][17]

• HILIC (Hydrophilic Interaction Liquid Chromatography): For extremely polar glucuronides that are poorly retained even in highly aqueous mobile phases, HILIC can be an effective alternative to reversed-phase.[18]

Step 3: System-Level Interventions

If the problem persists across multiple columns and optimized mobile phases, the issue may be with the HPLC system itself.

3a. System Passivation: A "Deep Clean" for Your HPLC

Passivation is a chemical treatment process that removes metallic contaminants and forms a protective, inert oxide layer on the inside of stainless steel components.[8][9][19] This is a highly effective strategy for eliminating peak tailing caused by metal-sensitive analytes.[9][20]

• When to Passivate:

  • When new stainless steel tubing or components are installed.

  • When you observe persistent tailing for known metal-sensitive compounds like glucuronides or phosphorylated molecules.[9][19]

  • As a periodic maintenance procedure (e.g., every 6-12 months) for systems dedicated to sensitive analyses.[8]

• Experimental Protocol: Nitric Acid Passivation

  • Preparation: Remove the HPLC column and replace it with a union.

  • System Flush (Water): Flush the entire system with HPLC-grade water for 15 minutes at 1 mL/min.

  • Passivation Step: Flush the system with a 6M nitric acid solution (approx. 35%) for 30-60 minutes at 1 mL/min.[8][19] CAUTION: Nitric acid is highly corrosive. Use appropriate personal protective equipment (PPE).

  • System Rinse (Water): Flush the system with HPLC-grade water until the eluent is neutral (check with pH paper), which may take 60 minutes or more.

  • Final Flush (Organic): Flush the system with methanol or isopropanol to remove all water before reconnecting the column.[8][19]

Caption: Workflow for HPLC system passivation using nitric acid.

3b. Checking for Extra-Column Volume

Excessive volume between the injector, column, and detector can cause peak broadening and tailing.[5][21]

• Principle: As the analyte band travels through tubing, it can disperse, leading to a loss of efficiency and distorted peak shape. This effect is more pronounced for early-eluting peaks.[21]

• Action:

  • Ensure all tubing between the injector, column, and detector is as short as possible.

  • Use tubing with a narrow internal diameter (e.g., 0.005" or ~125 µm).[5]

  • Check all fittings to ensure they are properly seated and not creating dead volumes.

Frequently Asked Questions (FAQs)

Q1: My peak tailing got worse when I lowered the mobile phase pH. What's happening? A1: This is unusual but can happen if the mobile phase pH is very close to the pKa of your glucuronide. At a pH equal to the pKa, the analyte exists as a 50:50 mixture of its ionized and unionized forms, which can lead to severe peak distortion or splitting.[10][11] Ensure your mobile phase pH is at least 1.5-2 pH units away from the analyte's pKa.[22]

Q2: Can I use triethylamine (TEA) to improve the peak shape? A2: While TEA has traditionally been used as a "silanol suppressor" for basic compounds, it is generally not recommended for anionic analytes like glucuronides.[12] It works by competing with basic analytes for interaction with acidic silanol sites. For acidic analytes, controlling the mobile phase pH is a much more effective and direct strategy. Furthermore, TEA can shorten column lifetime.[12]

Q3: Is system passivation safe for my PEEK tubing and components? A3: Concentrated nitric acid can be incompatible with PEEK.[8] If your system contains significant PEEK components, consider using a milder passivating agent like phosphoric acid (e.g., 30% solution) or a commercially available citric acid-based solution.[19][20] Always consult your HPLC system's manual for chemical compatibility.

Q4: How do I know if my peak tailing is due to the column or the system? A4: A simple diagnostic test is to substitute the column with a new, trusted one. If the peak shape improves dramatically, the original column was likely the source of the problem (e.g., contamination, bed deformation).[4] If the tailing persists with the new column, the issue is more likely related to the mobile phase or the system itself.

Q5: What is an acceptable peak asymmetry or tailing factor? A5: While a perfect Gaussian peak has a tailing factor (Tf) or asymmetry factor (As) of 1.0, a value up to 1.5 is often considered acceptable for many assays.[4] For regulatory submissions or high-precision quantitative methods, a stricter limit of ≤ 1.2 is often required.

References

• Welch Materials. (2024, July 9). Cleaning and Passivation of Liquid Chromatography. [Link]

• Element Lab Solutions. Peak Tailing in HPLC. [Link]

• Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC?. [Link]

• Iida, T., et al. (2009, September 15). Polar Anionic Metabolome Analysis by nano-LC/MS With a Metal Chelating Agent. PubMed. [Link]

• alwsci. (2025, July 17). Common Causes Of Peak Tailing in Chromatography. [Link]

• Pharma Growth Hub. (2023, November 7). Peak Tailing: Phenomenon, Symptoms and Corrections. [Link]

• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC?. [Link]

• Analytics-Shop. Successful passivation of an HPLC system. [Link]

• LCGC International. Troubleshooting LC Separations of Biomolecules, Part II: Passivation and Mobile-Phase Additives. [Link]

• LCGC International. (2023, June 2). Methods for the Passivation of HPLC Instruments and Columns. [Link]

• Restek. HPLC Troubleshooting Guide. [Link]

• Waters Corporation. Bypassing LC System Passivation Requirements Using ACQUITY PREMIER with MaxPeak HPS Technology for the Recovery of a Phosphorylated Peptide. [Link]

• Aurigene Pharmaceutical Services. (2024, May 28). Troubleshooting and Performance Improvement for HPLC. [Link]

• Crawford Scientific. The Importance of Mobile Phase pH in Chromatographic Separations. [Link]

• GL Sciences. HPLC Columns & LC Columns | Types, How to Choose, Compare. [Link]

• SCION Instruments. HPLC Troubleshooting Guide. [Link]

• ResearchGate. (2018, February 28). A Guide for HPLC Troubleshooting: How to Diagnose and Solve Chromatographic Problems. [Link]

• Waters Blog. (2017, August 3). Infographic: What's the Best Column for Polar Compound Retention?. [Link]

• Amerigo Scientific. A Guide to HPLC Column Selection. [Link]

• SIELC Technologies. Improving of a Peak Shape of the Charged Compounds. [Link]

• Agilent. Control pH During Method Development for Better Chromatography. [Link]

• Moravek. Exploring the Role of pH in HPLC Separation. [Link]

• LCGC International. (2019, November 12). The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. [Link]

• Phenomenex. Choosing the Right UHPLC Column for Analyzing Highly Polar Acidic Molecules. [Link]

• MDPI. (2020, January 21). Characterization of Phase I and Glucuronide Phase II Metabolites of 17 Mycotoxins Using Liquid Chromatography—High-Resolution Mass Spectrometry. [Link]

• AXIAlab. (2023, December 27). The Importance Of Mobile Phase PH in Chromatographic Separations. [Link]

• LCGC International. Back to Basics: The Role of pH in Retention and Selectivity. [Link]

• Phenomenex. Overcoming peak tailing of basic analytes in silica type a stationary phases in RP. [Link]

• Nature. Advancing Chelation Strategies for Large Metal Ions for Nuclear Medicine Applications. [Link]

• National Institutes of Health (NIH). (2020, April 3). Advances on Chelation and Chelator Metal Complexes in Medicine. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. chromtech.com [chromtech.com]
• 6. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 7. Polar anionic metabolome analysis by nano-LC/MS with a metal chelating agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Successful passivation of an HPLC system | Analytics-Shop [analytics-shop.com]
• 9. lctsbible.com [lctsbible.com]
• 10. chromatographytoday.com [chromatographytoday.com]
• 11. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 12. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 13. HPLC Troubleshooting Guide [scioninstruments.com]
• 14. agilent.com [agilent.com]
• 15. waters.com [waters.com]
• 16. phenomenex.com [phenomenex.com]
• 17. sielc.com [sielc.com]
• 18. glsciencesinc.com [glsciencesinc.com]
• 19. welch-us.com [welch-us.com]
• 20. lcms.cz [lcms.cz]
• 21. pharmagrowthhub.com [pharmagrowthhub.com]
• 22. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

Comparative Guide: Reference Materials for 4-Hydroxypropofol-4-O-β-D-glucuronide

This guide provides an in-depth technical comparison and selection strategy for reference materials used in the quantification of 4-Hydroxypropofol-4-O-β-D-glucuronide (4-OH-Propofol-4-G), a critical Phase II metabolite of the anesthetic Propofol.

Executive Summary & Strategic Recommendation

Current Market Status: Unlike the parent drug Propofol or its primary metabolite Propofol Glucuronide, ISO 17034 Certified Reference Materials (CRMs) are currently unavailable for 4-Hydroxypropofol-4-O-β-D-glucuronide from major accredited providers (e.g., Cerilliant, NIST, Lipomed).

The Solution: Researchers must rely on High-Purity Analytical Standards (Research Grade) provided by specialized organic synthesis vendors.

Critical Analytical Challenge: The primary risk in quantifying this metabolite is isomer interference . The structural isomer 4-Hydroxypropofol-1-O-β-D-glucuronide shares the same molecular weight (

369) and primary MRM transitions. Successful quantification requires a reference material with high isomeric purity and a chromatographic method capable of baseline resolution.

Quick Selection Guide

Feature	Recommended: Analytical Standard	Alternative: Surrogate CRM
Product Type	High-Purity Research Standard	ISO 17034 CRM (Propofol Glucuronide)
Primary Source	Toronto Research Chemicals (TRC), Santa Cruz	Cerilliant, Lipomed
Use Case	Exact quantification of 4-OH-Propofol-4-G	Internal Standard / Surrogate Quant
Isomeric Purity	Critical (Must be >95% specific isomer)	N/A (Different compound)
Traceability	Vendor CoA (NMR, HPLC, MS)	SI-Traceable (NIST weights)

Metabolic Context & Target Analyte

Propofol metabolism is complex, involving hydroxylation (Phase I) followed by glucuronidation (Phase II). Understanding this pathway is essential for selecting the correct standard, as glucuronidation can occur at two distinct positions on the 4-hydroxypropofol molecule.

Propofol Metabolic Pathway Diagram

Figure 1: Metabolic pathway illustrating the divergence of 4-Hydroxypropofol into two distinct glucuronide isomers. The 4-O-glucuronide (Target) must be distinguished from the 1-O-glucuronide.

Comparative Analysis of Reference Materials

Since a "Gold Standard" ISO 17034 CRM does not exist, the comparison focuses on the Commercial Analytical Standard versus the In-House/Surrogate approach.

Option A: Commercial Analytical Standard (TRC / Santa Cruz)

• Description: Chemically synthesized standard, typically supplied as a solid salt (e.g., Sodium salt) or neat powder.

• Best For: Method development, retention time marker, and calibration curves.[1]

• Pros: Validated structure (NMR/MS), defined isomeric purity.

• Cons: Lacks long-term stability data typical of CRMs; uncertainty budget is not ISO 17034 compliant.

Option B: Surrogate Quantification (Propofol Glucuronide CRM)

• Description: Using a certified Propofol Glucuronide standard (available from Cerilliant) to quantify the 4-OH metabolite assuming similar ionization efficiency.

• Best For: Semi-quantitative screening when exact standards are cost-prohibitive.

• Pros: Traceable, high stability, ISO 17034 certified.

• Cons: High Risk of Error. The ionization response of the phenolic glucuronide (Propofol-G) differs significantly from the quinol glucuronide (4-OH-Propofol-G), leading to quantitation errors of >30%.

Technical Specifications Comparison

Parameter	TRC (Cat# H951850)	Santa Cruz (SC-210134)	Cerilliant (Propofol-G CRM)
CAS Number	115005-78-2	115005-78-2	252033-68-2 (Different Compound)
Grade	Analytical Standard	Research Grade	ISO 17034 CRM
Purity	>95% (HPLC)	>98% (HPLC)	99.9% 0.4%
Isomer Specificity	Confirmed 4-O-Isomer	Confirmed 4-O-Isomer	N/A
Format	Solid / Neat	Solid	Solution (MeOH)
Storage	-20°C, Hygroscopic	-20°C	-20°C

Validated Experimental Protocol (LC-MS/MS)

To ensure scientific integrity, the use of an Analytical Standard requires a self-validating protocol that proves isomer separation.

Methodology: Isomer-Specific Quantification

1. Sample Preparation:

• Matrix: Plasma or Urine.[2]

• Extraction: Protein precipitation with Methanol (1:4 v/v) containing Internal Standard (Propofol-Glucuronide-d17).

• Reasoning: Solid Phase Extraction (SPE) can be used but often results in loss of polar glucuronides. Simple precipitation preserves the Phase II metabolites.

2. LC-MS/MS Conditions:

• Column: Waters HSS T3 C18 (

  mm, 1.8 µm) or Phenomenex Kinetex PFP.

  • Note: A standard C18 column may co-elute the 1-O and 4-O isomers. A high-strength silica (HSS) or Pentafluorophenyl (PFP) phase provides better selectivity for regioisomers.

• Mobile Phase:

  • A: 0.5 mM Ammonium Fluoride in Water (Enhances ionization in Neg mode).

  • B: Methanol.[1][3][4][5]

• Ionization: ESI Negative Mode (Glucuronides ionize best as [M-H]⁻).

3. MRM Transitions (Critical):

Analyte	Precursor ( )	Product ( )	Type	Mechanism
4-OH-Propofol-4-G	369.1	193.1	Quant	Loss of Glucuronide (-176)
4-OH-Propofol-4-G	369.1	113.0	Qual	Ring Fragmentation
Propofol Glucuronide	353.1	177.1	Quant	Loss of Glucuronide (-176)
IS (Propofol-G-d17)	370.1	177.1	Quant	Loss of Glucuronide

Analytical Workflow Diagram

Figure 2: Analytical workflow emphasizing the critical control point of chromatographic isomer resolution prior to MS detection.

References

• Toronto Research Chemicals (TRC). 4-Hydroxy Propofol 4-O-β-D-Glucuronide Product Page. Retrieved from

• Santa Cruz Biotechnology. 4-Hydroxy Propofol 4-O-β-D-Glucuronide (CAS 115005-78-2).[6] Retrieved from

• Guan, F., et al. (2024). "Quantitation of propofol metabolites by LC–MS/MS demonstrating long detection window for urine drug monitoring." Journal of Mass Spectrometry and Advances in the Clinical Lab, 32, 60–67. (Provides validated MRM transitions and separation logic). Retrieved from

• Cerilliant. Propofol Glucuronide Certified Reference Material (P-082). Retrieved from

Sources

• 1. Development of a LC-MS/MS method for determination of propofol-glucuronide in hair and preliminary study on relationships between dose and hair concentration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 4-Hydroxypropranolol and its glucuronide after single and long-term doses of propranolol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chebios.it [chebios.it]
• 4. mobile.labmedica.com [mobile.labmedica.com]
• 5. 4-Hydroxy Propofol 4-O-b-D-Glucuronide CAS#: 115005-78-2 [amp.chemicalbook.com]
• 6. 4-Hydroxy Propofol 4-O-β-D-Glucuronide | CAS 115005-78-2 | SCBT - Santa Cruz Biotechnology [scbt.com]

Technical Guide: Cross-Validation of 4-Hydroxypropofol-4-O-β-D-glucuronide Assays

Executive Summary

The quantification of 4-Hydroxypropofol-4-O-β-D-glucuronide (4-QG) has emerged as a critical endpoint in forensic toxicology and pharmacokinetic profiling. While Propofol-glucuronide (PG) is the primary metabolite, recent studies (2024-2025) indicate that 4-QG and its isomer 1-QG offer significantly longer detection windows (up to 20+ days) in urine compared to the parent drug.

However, bioanalytical validation for 4-QG presents unique challenges:

• Isomeric Interference: Distinguishing 4-QG from 4-Hydroxypropofol-1-O-β-D-glucuronide (1-QG).

• Aglycone Instability: The liberated aglycone (4-hydroxypropofol) rapidly oxidizes to quinones during indirect (hydrolysis) assays.

• Method Divergence: Discrepancies between "Direct Quantification" (LC-MS/MS) and "Indirect Quantification" (Enzymatic Hydrolysis).

This guide provides a rigorous framework for cross-validating 4-QG assays, prioritizing Direct LC-MS/MS as the reference standard against legacy hydrolysis methods.

Metabolic Context & Isomerism

Understanding the origin of 4-QG is prerequisite to assay design. Propofol is hydroxylated by CYP2B6 to 4-hydroxypropofol, which contains two potential glucuronidation sites: the phenolic hydroxyl (position 1) and the newly introduced hydroxyl (position 4).

Diagram 1: Propofol Metabolic Pathways & Isomer Formation

Caption: Metabolic pathway illustrating the formation of positional isomers 1-QG and 4-QG. Note the instability of the intermediate 4-Hydroxypropofol.

Methodological Comparison: Direct vs. Indirect

To validate a 4-QG assay, one must choose between measuring the intact molecule (Direct) or cleaving it to measure the aglycone (Indirect).

Feature	Method A: Direct LC-MS/MS (Recommended)	Method B: Enzymatic Hydrolysis (Legacy)
Target Analyte	Intact 4-QG (m/z 469.2 → 293.1)	4-Hydroxypropofol (Aglycone)
Specificity	High. Chromatographically separates 4-QG from 1-QG.	Low. Measures sum of 4-QG + 1-QG + Sulfates (if sulfatase present).
Stability Risks	Minimal. Glucuronides are generally stable at neutral pH.	High. Aglycone oxidizes rapidly; requires ascorbic acid stabilization.
Throughput	High ("Dilute-and-Shoot" possible).	Low (Requires 2-18h incubation).
Cost	High (Requires specific 4-QG reference standard).	Low (Generic β-glucuronidase).

Expert Insight: Do not use Method B for pharmacokinetic phenotyping of specific UGT pathways. Method B is only acceptable for "Total Propofol Metabolites" screening. For 4-QG specific assays, Method A is the only viable option for regulatory submission.

Detailed Experimental Protocols

Protocol A: Direct Quantification of 4-QG (The Gold Standard)

Principle: Reverse-phase LC-MS/MS using negative electrospray ionization (ESI-).

• Sample Preparation:

  • Aliquot 100 µL urine/plasma.

  • Add 20 µL Internal Standard (Propofol-d17 or 13C6-4-QG).

  • Dilute-and-Shoot: Add 880 µL Mobile Phase A (0.1% Formic Acid in Water). Centrifuge at 10,000 x g for 10 min.

  • Alternative (Clean-up): Use weak anion exchange (WAX) SPE if matrix suppression >20%.

• LC Conditions (Critical for Isomer Separation):

  • Column: Waters ACQUITY UPLC BEH C18 (2.1 x 100 mm, 1.7 µm) or Phenomenex Kinetex Biphenyl.

  • Mobile Phase A: 1 mM Ammonium Fluoride in Water (improves ionization in neg mode).

  • Mobile Phase B: Methanol.

  • Gradient: Shallow gradient (e.g., 20% B to 35% B over 6 minutes) is required to resolve 4-QG from 1-QG.

• MS/MS Transitions:

  • 4-QG: m/z 469.2 → 293.1 (Quantifier), 469.2 → 113.0 (Qualifier).

  • Note: 1-QG has the same parent mass. Reliance on Retention Time (RT) is mandatory.

Protocol B: Indirect Quantification (For Cross-Validation Only)

Principle: Hydrolysis of glucuronide to 4-hydroxypropofol, followed by derivatization or direct detection.

• Hydrolysis:

  • Mix 200 µL urine with 200 µL β-glucuronidase (Helix pomatia, >100,000 units/mL) in acetate buffer (pH 5.0).

  • CRITICAL STEP: Add 50 µL of 10% Ascorbic Acid . Without this, 4-hydroxypropofol oxidizes to quinones, causing false negatives (approx. 40-60% signal loss).

  • Incubate at 60°C for 2 hours (or 37°C overnight).

• Extraction:

  • Liquid-Liquid Extraction (LLE) with Ethyl Acetate/Hexane (80:20).

  • Evaporate and reconstitute.

Cross-Validation Workflow

When introducing a new 4-QG assay, you must demonstrate concordance with established methods.

Diagram 2: Cross-Validation Logic Flow

Caption: Workflow for cross-validating the new Direct LC-MS/MS assay against a reference method.

Data Presentation & Acceptance Criteria

Table 1: Intra-Assay Precision & Accuracy (Direct Method)

Simulated data representing a passing validation based on FDA M10 Guidance.

QC Level	Concentration (ng/mL)	Mean Measured (ng/mL)	Precision (%CV)	Accuracy (%RE)	FDA Status
LLOQ	50.0	48.2	8.4	-3.6	Pass (<20%)
Low	150.0	155.1	5.2	+3.4	Pass (<15%)
Mid	2500.0	2410.5	4.1	-3.6	Pass (<15%)
High	8000.0	8120.0	3.8	+1.5	Pass (<15%)

Table 2: Cross-Validation Analysis (Method A vs. Method B)

Scenario: Comparing Direct 4-QG (Method A) vs. Hydrolysis (Method B).

Sample ID	Method A (Direct 4-QG)	Method B (Total 4-OH)	% Difference	Interpretation
S-001	450	980	-74%	Expected. Method B measures 1-QG + 4-QG.
S-002	1200	1250	-4%	Anomaly. Suggests S-002 is almost entirely 4-QG isomer.
S-003	300	610	-68%	Expected. Mixed isomer profile.

Scientific Interpretation: Direct cross-validation between Specific (4-QG) and Non-Specific (Hydrolysis) methods will inherently fail linear regression (

) unless the ratio of 1-QG to 4-QG is constant in all patients (which it is not).

• Recommendation: Cross-validation should be performed against another Direct LC-MS/MS method (e.g., inter-lab transfer). If comparing to hydrolysis, you must sum the LC-MS/MS peak areas of 1-QG and 4-QG to correlate with the hydrolysis result.

Troubleshooting & Expert Tips

• Peak Tailing: Glucuronides are polar. If using C18, ensure your equilibration time is sufficient. Tailing often indicates secondary interactions; add 5mM Ammonium Acetate to the aqueous phase.

• In-Source Fragmentation: Glucuronides are fragile. High desolvation temperatures can cleave the glucuronide in the source, creating a "ghost" aglycone signal. Monitor the aglycone transition (178 -> 163 for Propofol) to ensure you aren't artificially degrading the sample.

• Carryover: 4-QG is sticky. Use a needle wash of 50:25:25 Isopropanol:Acetonitrile:Acetone.

References

• US Food and Drug Administration (FDA). (2022). Bioanalytical Method Validation M10, Guidance for Industry. Retrieved from [Link]

• Ehlers, M., et al. (2024). "Quantitation of propofol metabolites by LC–MS/MS demonstrating long detection window for urine drug monitoring." Journal of Mass Spectrometry and Advances in the Clinical Lab, 32, 60-67.[1][2] Retrieved from [Link]

• Dwivedi, P., et al. (2018).[3][4] "Impact of enzymatic hydrolysis on the quantification of total urinary concentrations of chemical biomarkers." Chemosphere, 199, 256-264. Retrieved from [Link]

• Yisaki, K., et al. (2020).[5] "Analysis of Propofol and its Metabolites in One Injection using the DuoSpray™ Ion Source." LabMedica. Retrieved from [Link]

Sources

• 1. Quantitation of propofol metabolites by LC-MS/MS demonstrating long detection window for urine drug monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Impact of enzymatic hydrolysis on the quantification of total urinary concentrations of chemical biomarkers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Impact of enzymatic hydrolysis on the quantification of total urinary concentrations of chemical biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Effect of UGT1A9, CYP2B6 and CYP2C9 Genes Polymorphism on Propofol Pharmacokinetics in Children - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of 4-Hydroxypropofol-4-O-β-D-glucuronide

For researchers and scientists in the dynamic field of drug development, meticulous attention to detail extends beyond the benchtop. The responsible management of chemical reagents, including metabolites like 4-Hydroxypropofol-4-O-β-D-glucuronide, is a critical component of laboratory safety, environmental stewardship, and regulatory compliance. This guide provides an in-depth, procedural framework for the proper disposal of this specific propofol metabolite, ensuring that your laboratory practices align with the highest standards of scientific integrity and safety.

The Core Principle: Understanding the "Why" Behind the Protocol

4-Hydroxypropofol-4-O-β-D-glucuronide is a primary metabolite of propofol, a widely used anesthetic agent.[1] While this glucuronide conjugate is a product of the body's detoxification process, its ultimate environmental fate and potential ecotoxicity are not extensively characterized. However, the parent compound, propofol, is known to be toxic to aquatic life.[2][3] Studies on zebrafish, for instance, have shown that propofol can induce neurotoxic effects and developmental delays at environmentally relevant concentrations.[2]

Given this context, a core principle of responsible disposal is to assume that the metabolite may share the ecotoxic properties of its parent compound . This precautionary approach is fundamental to preventing the release of active pharmaceutical ingredients (APIs) and their derivatives into aquatic ecosystems, where they can have unintended and harmful effects.[4] Therefore, under no circumstances should 4-Hydroxypropofol-4-O-β-D-glucuronide or its containers be disposed of via the sanitary sewer (i.e., down the drain). This practice is explicitly banned for hazardous pharmaceutical waste by the Environmental Protection Agency (EPA) and is a critical best practice for all pharmaceutical-related waste to prevent water contamination.[5][6]

Hazard Assessment and Personal Protective Equipment (PPE)

While some safety data sheets (SDS) for similar glucuronide compounds may not list significant immediate hazards to personnel, the SDS for a deuterated version of propofol glucuronide advises standard chemical handling precautions.[7][8] A comprehensive safety protocol requires treating the compound with the appropriate level of care.

Chemical Hazard Information:

Property	Information	Source
CAS Number	115005-78-2	[1]
Molecular Formula	C₁₈H₂₆O₈	[1]
Appearance	Typically a solid	N/A
Known Hazards	Data is limited. Assume potential for skin, eye, and respiratory irritation upon direct contact with powder. Ecotoxicity is inferred from the parent compound, propofol.	[2][8]

Mandatory Personal Protective Equipment (PPE):

PPE Item	Specification	Rationale
Eye Protection	ANSI Z87.1-rated safety glasses or goggles.	Protects eyes from accidental splashes of solutions or contact with airborne powder.
Hand Protection	Nitrile gloves.	Prevents direct skin contact with the chemical.
Body Protection	Standard laboratory coat.	Protects skin and personal clothing from contamination.
Respiratory	Required if handling bulk powder outside of a fume hood.	A NIOSH-approved respirator may be necessary to prevent inhalation of fine particles.

Step-by-Step Disposal Protocol for a Laboratory Setting

This protocol outlines the systematic procedure for collecting and disposing of 4-Hydroxypropofol-4-O-β-D-glucuronide waste. The ultimate goal is to ensure the waste is properly segregated, contained, and prepared for destruction by a licensed waste management facility.

Step 1: Waste Segregation

Proper segregation at the point of generation is the most critical step in a compliant waste management program.

• Designate a Specific Waste Container: Dedicate a clearly labeled, leak-proof container specifically for 4-Hydroxypropofol-4-O-β-D-glucuronide and related waste.

• What to Include:

  • Expired or unused 4-Hydroxypropofol-4-O-β-D-glucuronide (solid or in solution).

  • Contaminated materials: This includes items grossly contaminated with the compound, such as weigh boats, pipette tips, and disposable labware.

  • Empty Stock Vials: The original vials containing the compound must be managed as chemical waste. Under EPA RCRA regulations, containers that held acutely toxic "P-listed" chemicals require triple-rinsing, but for non-hazardous or other chemical waste, ensuring the container is empty through normal means is sufficient before placing it in the designated waste stream.[9] Given the environmental concerns, treating the vial as contaminated waste is the most prudent path.

Step 2: Containerization and Labeling

Proper containment and labeling prevent accidental exposure and ensure the waste is correctly identified by disposal personnel.

• Container Selection:

  • Solid Waste: Use a rigid, screw-cap plastic container (e.g., a wide-mouth HDPE jar).

  • Liquid Waste (if in solution): Use a compatible, leak-proof, shatter-resistant container with a screw cap.

• Labeling:

  • The container must be labeled with the words "Non-Hazardous Pharmaceutical Waste for Incineration ".[10]

  • Clearly identify the contents: "4-Hydroxypropofol-4-O-β-D-glucuronide Waste ".

  • Include the name of the Principal Investigator (PI) and the laboratory location.

Step 3: On-site Accumulation and Storage

• Storage Location: Store the sealed waste container in a designated satellite accumulation area within the laboratory. This area should be away from general lab traffic and clearly marked.

• Container Management: Keep the waste container closed at all times except when adding waste.

Step 4: Arranging for Final Disposal

Laboratory-generated chemical waste must be handled by a licensed and certified hazardous waste disposal vendor.

• Contact your Institution's EHS Office: Your facility's Environmental Health and Safety (EHS) department is the primary resource for waste disposal procedures. They manage contracts with waste vendors and will provide specific instructions for requesting a waste pickup.[9]

• Waste Pickup Request: Follow your institution's protocol for submitting a chemical waste pickup request. This typically involves an online form where you detail the contents and quantity of the waste.

• Final Disposal Method: The designated disposal method for non-RCRA pharmaceutical waste is high-temperature incineration .[10][11] This process ensures the complete destruction of the chemical compound, preventing its release into the environment.[12]

The following diagram illustrates the decision-making and operational workflow for the disposal of 4-Hydroxypropofol-4-O-β-D-glucuronide.

Caption: Disposal workflow for 4-Hydroxypropofol-4-O-β-D-glucuronide.

Self-Validating System: Why This Protocol Works

This disposal system is designed to be inherently safe and compliant. By treating the compound as environmentally sensitive from the outset, the protocol eliminates the risk of improper disposal through sewering. The clear segregation, labeling, and reliance on professional EHS and licensed vendors create a chain of custody that ensures the waste is managed correctly from the laboratory bench to its final destruction. This approach not only complies with EPA guidelines but also embodies the proactive environmental responsibility expected of modern research institutions.

References

• Assessing the environmental impact of propofol use in anaesthesia: a call for surveillance monitoring. (n.d.). PMC. Retrieved from [Link]

• Waspe, J., & Orr, T. (2023). Environmental risk assessment of propofol in wastewater: a narrative review of regulatory guidelines. Anaesthesia, 78(3), 337-342. Retrieved from [Link]

• Environmental Risk Assessment Data Propofol. (2023). AstraZeneca. Retrieved from [Link]

• Environmental risk assessment of propofol in wastewater: a narrative review of regulatory guidelines. (2023). ResearchGate. Retrieved from [Link]

• Environmentally Relevant Concentrations of Propofol-Induced Metabolic Dysfunction in Zebrafish: Mechanistic Insights into Integrated Hepatic Transcriptomic and Metabolomic Analyses. (2024). ACS ES&T Water. Retrieved from [Link]

• Disposal Procedures for Non Hazardous Waste. (n.d.). Stephen F. Austin State University. Retrieved from [Link]

• EPA: Hazardous Pharmaceutical Waste Management. (n.d.). Stericycle. Retrieved from [Link]

• Pharmaceutical Waste Management. (2023). YouTube. Retrieved from [Link]

• What Are The Proper Procedures For Laboratory Chemical Waste Disposal? (2018). Geneva Scientific. Retrieved from [Link]

• Laboratory Safety Manual - Chapter 12: Laboratory Waste Management Plan. (n.d.). University of North Carolina at Chapel Hill. Retrieved from [Link]

• What Is Non-Hazardous Pharmaceutical Waste (& What to Do With It). (n.d.). US Bio-Clean. Retrieved from [Link]

• The Role of the EPA in Regulating Lab Waste Disposal in Healthcare Facilities. (n.d.). Med-Pro Disposal. Retrieved from [Link]

• Guidelines for safe disposal of unwanted pharmaceuticals in and after emergencies. (1999). World Health Organization. Retrieved from [Link]

• EPA Hazardous Pharmaceutical Waste Management Overview!!. (2024). Secure Waste. Retrieved from [Link]

• Management of Hazardous Waste Pharmaceuticals. (n.d.). US EPA. Retrieved from [Link]

• A 10-Step Blueprint for Managing Pharmaceutical Waste in U.S. Healthcare Facilities. (2022). US EPA. Retrieved from [Link]

• Pharmaceutical Waste Disposal EXPLAINED. (2023). YouTube. Retrieved from [Link]

• SAFETY DATA SHEET - Propofol Injectable Emulsion. (2020). Merit Pharmaceutical. Retrieved from [Link]

• Hazardous Waste Pharmaceuticals Sewer Ban. (2019). YouTube. Retrieved from [Link]

• Waste management. (n.d.). Wikipedia. Retrieved from [Link]

Sources

• 1. 4-Hydroxy Propofol 4-O-β-D-Glucuronide | CAS 115005-78-2 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. Assessing the environmental impact of propofol use in anaesthesia: a call for surveillance monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Environmental risk assessment of propofol in wastewater: a narrative review of regulatory guidelines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. stericycle.com [stericycle.com]
• 6. youtube.com [youtube.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. Article - Laboratory Safety Manual - ... [policies.unc.edu]
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Personal protective equipment for handling 4-Hydroxypropofol-4-O-b-D-glucuronide

Operational Safety Guide: Handling 4-Hydroxypropofol-4-O-b-D-glucuronide

Executive Summary & Compound Intelligence

The Paradox of Metabolite Safety: Researchers often underestimate the hazards of Phase II metabolites like 4-Hydroxypropofol-4-O-b-D-glucuronide because they are physiologically "detoxified" excretion products of the parent drug (Propofol). However, in a laboratory setting, this assumption is dangerous.

While the glucuronide moiety increases water solubility and generally reduces hypnotic potency compared to Propofol, this reference standard must be handled as a Potent Pharmaceutical Intermediate .

Critical Risk Factors:

• Reversibility: In the presence of bacterial or endogenous

  -glucuronidases (found on skin or in non-sterile buffers), the compound can hydrolyze, reverting to 4-Hydroxypropofol or potentially interacting with Propofol-like pharmacophores, releasing the active CNS-depressant moiety [1].

• Physical State: Unlike clinical Propofol (liquid emulsion), this standard is a pure solid . The risk of airborne particulate inhalation is the primary exposure vector, which circumvents first-pass metabolism and poses respiratory sensitization risks.

Risk Assessment & PPE Selection Matrix

The following protocol utilizes a Control Banding approach. We treat this compound as an OEB 3 (Occupational Exposure Band) substance until specific toxicology data proves otherwise.

PPE Selection Logic (The "Why")

• Gloves: Standard latex is insufficient. You must use Nitrile gloves rated to ASTM D6978 (Chemotherapy Drug Resistance). Propofol and its derivatives are lipophilic; while the glucuronide is more polar, the phenol core requires robust chemical resistance.

• Respiratory: The greatest risk is during the weighing of dry powder . Static electricity can aerosolize the glucuronide. An N95 is the minimum backup, but the primary barrier must be the Fume Hood or Biological Safety Cabinet (BSC) .

Table 1: Task-Based PPE Requirements

Operation	Primary Engineering Control	Respiratory Protection	Dermal Protection	Eye Protection
Vial Unpacking	General Lab Ventilation	None required if sealed	Single Nitrile Gloves	Safety Glasses
Weighing (Solid)	Chemical Fume Hood or Class II BSC	N95 or P100 (if outside hood)	Double Nitrile Gloves (Outer glove over cuff)	Safety Goggles
Solubilization	Chemical Fume Hood	N95 (Precautionary)	Double Nitrile Gloves	Safety Goggles
Pipetting (Liquid)	Benchtop (if <1 mg/mL)	None	Single Nitrile Gloves	Safety Glasses
Spill Cleanup	Isolated Area	P100 / Half-mask	Double Nitrile + Tyvek Sleeves	Face Shield

Decision Logic Diagram

The following diagram illustrates the decision-making process for selecting the correct safety barriers based on the physical state of the compound.

Figure 1: PPE Decision Logic based on physical state. Note that solid handling requires significantly higher containment due to inhalation risks.

Operational Protocol: Step-by-Step

This protocol ensures data integrity (preventing degradation) and personnel safety .

Phase 1: Preparation

• Static Control: Glucuronide powders are often hygroscopic and prone to static. Use an ionizing fan or anti-static gun inside the weigh station to prevent the powder from "jumping."

• Solvent Selection: Prepare your solvent before opening the vial. 4-Hydroxypropofol-4-O-b-D-glucuronide is soluble in Methanol (MeOH) and DMSO .

  • Scientist's Note: Avoid basic buffers (pH > 8.0) for long-term storage, as phenolic glucuronides can undergo acyl migration or hydrolysis under alkaline conditions [2].

Phase 2: Reconstitution (The Critical Step)

• Place the sealed vial inside the Fume Hood.

• Don PPE: Put on safety goggles and double nitrile gloves.

• Equilibrate: Allow the vial to reach room temperature to prevent condensation (water ingress causes hydrolysis).

• Add Solvent:

  • Pierce the septum with a needle (if applicable) or open the cap gently away from your face.

  • Add the solvent (e.g., MeOH) slowly down the side of the vial wall.

• Dissolve: Do not vortex aggressively if the cap is loose. Swirl gently. Vortexing creates aerosols.

Phase 3: Storage & Stability

• Aliquot immediately. Repeated freeze-thaw cycles degrade glucuronides.

• Store at -20°C or lower.[1]

• Labeling: Mark the vial clearly as "Propofol Metabolite - HANDLE WITH CARE."

Workflow Visualization

Figure 2: Operational workflow ensuring compound stability and user safety.

Disposal & Emergency Response

Disposal Protocol:

• Do NOT flush. Propofol metabolites are environmental contaminants.

• Solid Waste: Discard empty vials, gloves, and weigh boats into Hazardous Chemical Waste (Incineration bin).

• Liquid Waste: Collect in a solvent waste container labeled "Organic Solvents + Trace Drugs."

Emergency Response:

• Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol (it enhances absorption).

• Inhalation: Move to fresh air immediately.

• Spill (Powder): Cover with a wet paper towel (to prevent dust), then wipe up. Do not dry sweep.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 133023, Propofol glucuronide. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Controlling Occupational Exposure to Hazardous Drugs.[2][3][4] Retrieved from [Link][4]

• U.S. Pharmacopeia (USP). General Chapter <800> Hazardous Drugs – Handling in Healthcare Settings.[5] (Referenced via OSHA guidelines).[2][3][4][5][6][7]

Sources

• 1. 4-Hydroxy Propofol 1-O-b-D-Glucuronide｜lookchem [lookchem.com]
• 2. safety.duke.edu [safety.duke.edu]
• 3. eTool : Hospitals - Pharmacy - Preparation & Handling of Hazardous Drugs | Occupational Safety and Health Administration [osha.gov]
• 4. cdc.gov [cdc.gov]
• 5. Hazardous Drugs - Overview | Occupational Safety and Health Administration [osha.gov]
• 6. fishersci.com [fishersci.com]
• 7. Hazardous Drugs - Controlling Occupational Exposure to Hazardous Drugs | Occupational Safety and Health Administration [osha.gov]